Cas no 1784072-85-0 (Phthalazin-5-ylmethanamine)

• Product Name: Phthalazin-5-ylmethanamine
• CAS No: 1784072-85-0
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 4727620
• Update Time: 2025-09-23

Phthalazin-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Phthalazin-5-ylmethanamine
• FCH1634848
• AX8269971

• Inchi： 1S/C9H9N3/c10-4-7-2-1-3-8-5-11-12-6-9(7)8/h1-3,5-6H,4,10H2
• InChI Key： ZJFAGCFFNVKUKQ-UHFFFAOYSA-N
• SMILES： NCC1=CC=CC2=CN=NC=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 51.8

Additional information on Phthalazin-5-ylmethanamine

Comprehensive Analysis of Phthalazin-5-ylmethanamine (CAS No. 1784072-85-0): Properties, Applications, and Research Insights

Phthalazin-5-ylmethanamine (CAS No. 1784072-85-0) is a specialized organic compound gaining attention in pharmaceutical and materials science research. This heterocyclic amine derivative, featuring a phthalazine core, exhibits unique structural properties that make it valuable for drug discovery and advanced material synthesis. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

The compound's molecular structure combines a phthalazin-5-yl moiety with a methanamine functional group, creating versatile reactivity patterns. This dual functionality allows Phthalazin-5-ylmethanamine to participate in various chemical transformations, making it particularly useful in medicinal chemistry applications. Recent studies highlight its role in creating novel compounds with potential applications in addressing challenging health conditions, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, 1784072-85-0 offers several advantages. Its moderate polarity and balanced lipophilicity contribute to good solubility profiles, while the amine group provides an excellent handle for further derivatization. These characteristics have made it a subject of interest in high-throughput screening programs and combinatorial chemistry approaches. The compound's stability under various conditions also makes it suitable for diverse catalytic reactions and multistep syntheses.

In the context of current research trends, Phthalazin-5-ylmethanamine aligns with several hot topics in chemical research. Its potential applications in bioactive compound design connect with growing interest in small molecule therapeutics and fragment-based drug discovery. The pharmaceutical industry's focus on targeted drug delivery systems and enzyme inhibition strategies has further increased demand for specialized building blocks like this compound.

Quality control and characterization of 1784072-85-0 involve advanced analytical techniques. Modern laboratories employ HPLC purification, mass spectrometry, and NMR spectroscopy to ensure compound purity and confirm structural integrity. These rigorous analytical protocols are essential for research applications where precise molecular properties directly impact experimental outcomes, particularly in structure-activity relationship studies and lead optimization processes.

The commercial availability of Phthalazin-5-ylmethanamine has expanded in recent years, reflecting growing research interest. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Proper storage conditions—typically under inert atmosphere at controlled temperatures—help maintain stability and prolong shelf life, important considerations for research institutions and contract research organizations.

Environmental and safety aspects of working with 1784072-85-0 follow standard laboratory protocols for amine-containing compounds. While not classified as highly hazardous, researchers employ appropriate engineering controls and personal protective equipment when handling the material. These precautions align with modern green chemistry principles and laboratory safety standards that emphasize minimizing exposure risks while maintaining research efficiency.

Future research directions for Phthalazin-5-ylmethanamine may explore its potential in emerging fields like proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The compound's structural features could make it valuable for designing E3 ligase binders or linker components in these innovative therapeutic approaches. Additionally, its applications in material science, particularly in designing functional polymers or coordination complexes, represent another promising avenue for investigation.

For researchers considering 1784072-85-0 for their projects, several practical considerations apply. The compound's structure-activity relationships should be carefully evaluated in the context of specific applications, and appropriate computational modeling may help predict its behavior in designed molecular systems. Collaboration with specialty chemical suppliers can provide access to custom derivatives or isotopically labeled versions for specialized studies, expanding research possibilities.

In summary, Phthalazin-5-ylmethanamine (CAS No. 1784072-85-0) represents an important chemical intermediate with growing significance in modern research. Its balanced physicochemical properties, versatile reactivity, and potential biological relevance position it as a valuable tool for scientists working at the intersection of organic synthesis, medicinal chemistry, and materials development. As research trends continue to evolve toward more targeted and sophisticated molecular designs, compounds like this will likely play increasingly important roles in scientific advancement.